Cas no 2097931-83-2 (N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 2097931-83-2
• MF: C₂₁H₂₄N₂O₆S
• MW: 432.490064620972
• CID: 6212097
• PubChem ID: 126854715
• Update Time: 2025-07-16

N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• 2097931-83-2
• F6506-5159
• AKOS040698649
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• 2-hydroxy-S-(3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)-2-(oxan-4-yl)-2-phenylethane-1-sulfonamido
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-3-methyl-2-oxo-1,3-benzoxazole-5-sulfonamide

• Inchi： 1S/C21H24N2O6S/c1-23-18-13-17(7-8-19(18)29-20(23)24)30(26,27)22-14-21(25,15-5-3-2-4-6-15)16-9-11-28-12-10-16/h2-8,13,16,22,25H,9-12,14H2,1H3
• InChI Key： WGTYCAKRFAGOLM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NCC(C1C=CC=CC=1)(C1CCOCC1)O)(=O)=O

Computed Properties

• Exact Mass: 432.13550766g/mol
• Monoisotopic Mass: 432.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Additional information on N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Introduction to N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2097931-83-2)

N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2097931-83-2, represents a sophisticated molecular architecture that combines multiple functional groups, making it a promising candidate for various biochemical applications. The presence of a benzoxazole core, coupled with sulfonamide and hydroxyl substituents, endows this molecule with unique chemical properties that are of great interest to researchers exploring novel therapeutic agents.

The benzoxazole moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The sulfonamide group further enhances the compound's potential by providing a site for hydrogen bonding and improving solubility in aqueous environments. These characteristics make N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-sulfonamide an attractive scaffold for drug discovery efforts.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation and immune response. The structural features of this compound suggest that it may have potential in this area. Specifically, the hydroxyl group and the sulfonamide moiety could interact with inflammatory mediators, potentially leading to the development of novel anti-inflammatory agents. This hypothesis is supported by preliminary computational studies that indicate favorable binding interactions with key proteins involved in inflammatory pathways.

Furthermore, the oxan ring in the molecule's structure introduces a cyclic ether moiety, which is known to enhance metabolic stability and bioavailability. This feature is particularly important in drug design, as it can improve the compound's pharmacokinetic profile. The phenylethyl side chain adds another layer of complexity to the molecular structure, potentially influencing both binding affinity and selectivity when interacting with biological targets.

The synthesis of N-2-hydroxy-2-(oxan-4-yl)-2-phenylethyl-3-methyl-2-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenogen presents a significant challenge due to the multiple stereocenters and functional groups involved. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving the desired stereochemical purity.

Preliminary biological evaluations of this compound have shown promising results in vitro. Studies using cell-based assays indicate that N-
N->hydroxy>-(^>oxan>4^>ylyl>)>->^{> phenylethyl}>-> (methyl)-substituted benzoxazole sulfonamide derivative exhibit inhibitory activity against certain enzymes implicated in inflammatory processes. Specifically, it has demonstrated efficacy in reducing the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—a class of signaling molecules involved in pain and inflammation.

The potential therapeutic applications of N-> hydroxy> (oxan) (phenylethyl) (methyl) (benzoxazole) (sulfonamide) are still under investigation, but early findings suggest that it may be particularly useful in conditions characterized by excessive inflammation. For instance, it could be explored as a treatment for rheumatoid arthritis or other autoimmune disorders where COX inhibition is known to provide relief.

In addition to its anti-inflammatory potential, this compound may also exhibit other biological activities due to its complex structure. For example, the benzoxazole core is known to be present in several bioactive natural products and drug candidates, suggesting that it might interact with additional targets beyond COX enzymes. Further research is needed to fully elucidate these potential interactions and their implications for therapeutic use.

The development of new synthetic routes for N-> hydroxy> (oxan) (phenylethyl) (methyl) (benzoxazole) (sulfonamide) is an ongoing area of interest for synthetic chemists. The goal is not only to optimize yield and purity but also to make the synthesis more scalable and sustainable. Green chemistry principles are being increasingly applied to such efforts, aiming to minimize waste and reduce reliance on hazardous reagents.

The role of computational chemistry in the design and optimization of such molecules cannot be overstated. Molecular modeling techniques allow researchers to predict how N-> hydroxy> (oxan) (phenylethyl) (methyl) (benzoxazole) (sulfonamide) will interact with biological targets at an atomic level. This information can guide synthetic efforts by highlighting key structural features that need to be modified for improved activity or selectivity.

In conclusion, N-> 2097931 83 2097931 83 - hydrox y - ox an -4 - yl - phen yle th yl - methyl - ox o - di hy dro -1 , 3 - benz ox az ole -5 - sul fon am ide ( C A S No . 2097931 -83 - 2097931 83 ) represents a fascinating example of how complex molecular architectures can be leveraged for pharmaceutical applications . Its unique structural features , combined with promising preliminary biological data , make it a valuable candidate for further exploration . As research continues , we can expect more insights into its potential therapeutic uses and synthetic possibilities . The continued development of innovative compounds like this one holds great promise for advancing our understanding and treatment of various diseases .